Cas no 2748453-51-0 (2,3-Dibromo-5-fluoroisonicotinic acid)
2748453-51-0 structure
Product Name:2,3-Dibromo-5-fluoroisonicotinic acid
CAS No:2748453-51-0
MF:C6H2Br2FNO2
MW:298.891983509064
CID:6943401
PubChem ID:154727954
Update Time:2025-05-07
2,3-Dibromo-5-fluoroisonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2,3-Dibromo-5-fluoroisonicotinic acid
- 2748453-51-0
-
- Inchi: 1S/C6H2Br2FNO2/c7-4-3(6(11)12)2(9)1-10-5(4)8/h1H,(H,11,12)
- InChI Key: GIJLRUWHLQAGKN-UHFFFAOYSA-N
- SMILES: BrC1C(=NC=C(C=1C(=O)O)F)Br
Computed Properties
- Exact Mass: 298.84158Da
- Monoisotopic Mass: 296.84363Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2Ų
2,3-Dibromo-5-fluoroisonicotinic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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